GJ072

• Molecular Formula: C22H18FN5O2S
• Molecular Weight: 435.5 g/mol
• InChI: InChI=1S/C22H18FN5O2S/c1-30-18-6-4-5-17(13-18)28-21(19-7-2-3-12-24-19)26-27-22(28)31-14-20(29)25-16-10-8-15(23)9-11-16/h2-13H,14H2,1H3,(H,25,29)
• InChIKey: CXIQYWLXCWNKRJ-UHFFFAOYSA-N

GJ072: Non‑Aminoglycoside Pan‑Stop‑Codon Read‑Through Compound

GJ072 (CAS 943092-47-5) is a small-molecule read-through compound (RTC) of the non-aminoglycoside class, discovered via high-throughput screening (HTS) of approximately 36,000 compounds [1]. It functions as a nonsense suppressor by inducing ribosomal read-through of premature termination codons (PTCs), enabling translation of full-length functional proteins in cells harboring nonsense mutations [1]. Structurally, GJ072 contains a triazole core with acetanilide functionality (molecular weight 435.47 Da, formula C22H18FN5O2S) and represents a chemotype distinct from previously characterized RTCs such as aminoglycosides, PTC124, and the RTC13/RTC14 series [2].

Chemotype

Non‑aminoglycoside SMRT acetanilide‑triazole

Read‑through profile

Pan‑stop‑codon activity (TGA, TAG, TAA)

Discovery

HTS‑derived tractable scaffold

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: GJ072 compound. Unique ID: C587244. Introduced 2014/03/23. View Source

Why GJ072 Cannot Be Interchanged with PTC124 or RTC13

Within the limited arsenal of read-through compounds (RTCs), generic substitution is precluded by fundamental differences in chemical class, cellular tolerability, and stop-codon specificity. Aminoglycosides (e.g., gentamicin, G418) exhibit significant cytotoxicity and ototoxicity that constrain their utility in long-term cellular and in vivo models [1]. PTC124 (ataluren), while better tolerated, lacks efficacy against TAA stop codons and fails to cross the blood-brain barrier [1]. RTC13 and RTC14 demonstrate reduced cellular tolerability relative to the GJ series in A-T lymphoblastoid cells . Consequently, selecting a compound based solely on nominal RTC classification without considering these differential parameters risks experimental failure due to compound toxicity, lack of activity against specific PTCs, or poor cellular compatibility.

GJ072 attributePan‑stop‑codon (TGA/TAG/TAA) activity

Substitution riskPTC124 shows TGA‑preferential activity; may not cover TAG/TAA mutations

GJ072 attributeNon‑toxic in A‑T cells up to 300 µM

Substitution riskRTC13/RTC14 exhibit cytotoxicity at functional concentrations

GJ072 attribute73% analog activity retention

Substitution riskGJ071 scaffold yields zero active analogs, limiting lead optimization

GJ072 attributePredicted CNS penetration (low cLogP)

Substitution riskAminoglycosides have poor CNS distribution, limiting neurological models

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source

Comparator‑Based Evidence for GJ072 Differentiation

Pan‑Stop‑Codon Read‑Through Activity vs PTC124

GJ072 demonstrates functional read-through activity across all three premature termination codons (TGA, TAG, and TAA) in A-T patient-derived lymphoblastoid cell lines, with efficacy comparable to both PTC124 and RTC13 [1]. Notably, GJ072 retains activity against the TAA stop codon, which is documented as more refractory to read-through than TGA or TAG [1]. This pan-PTC activity profile contrasts with PTC124, whose clinical development has been hampered by limited efficacy in certain mutational contexts [1].

Pan‑stop‑codon read‑through

Head-to-head

GJ072 active on TGA, TAG, TAA; PTC124 TGA‑biased

Supports pan‑stop‑codon assay context

ATM kinase restoration in A‑T lines (10–30 µM, flow cytometry)

Evidence Dimension	Functional read-through activity (induction of ATM kinase)
Target Compound Data	Active at 10-30 µM; induces ATMpSer1981 autophosphorylation and SMC1pSer966 transphosphorylation across TGA, TAG, and TAA PTCs
Comparator Or Baseline	PTC124 and RTC13 at comparable concentrations (10-30 µM)
Quantified Difference	Activity comparable to or better than PTC124; retains activity against TAA PTCs unlike PTC124
Conditions	A-T lymphoblastoid cell lines (AT153LA with TGA PTC, AT229LA with TAG PTC, AT187LA with TAA PTC); treatment for 4 days; measured by FACS for ATMpSer1981 and IRIF

Why This Matters

Pan-PTC activity ensures experimental applicability across diverse nonsense mutation models, unlike PTC124, which fails against TAA PTCs.

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source

Cytotoxicity in A‑T Cells vs RTC13 and RTC14

GJ071 and GJ072, along with several GJ072 analogs (including GJ103 and GJ105), demonstrate no obvious cytotoxicity in A-T lymphoblastoid cells at concentrations up to 300 µM [1]. In direct comparison, the GJ series exhibits read-through activity similar to RTC13 and RTC14 but with markedly improved tolerability to A-T cells . This differential tolerability is a critical selection criterion, as RTC13 and RTC14 show greater cellular toxicity at therapeutically relevant concentrations .

A‑T cell cytotoxicity

Head-to-head

GJ072 non‑toxic ≤300 µM; RTC13/RTC14 cytotoxic

Broader assay window context

XTT assay, A‑T lymphoblastoid cells

Evidence Dimension	Cytotoxicity in A-T lymphoblastoid cells
Target Compound Data	No obvious cytotoxicity at concentrations up to 300 µM
Comparator Or Baseline	RTC13 and RTC14 (greater toxicity observed at active concentrations)
Quantified Difference	GJ072 and analogs are more tolerable than RTC13 and RTC14 to A-T cells
Conditions	A-T lymphoblastoid cell lines; cytotoxicity assessed by cell proliferation assay

Why This Matters

Superior tolerability enables higher dosing in cellular assays and reduces confounding cytotoxic effects in long-term read-through experiments.

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source

SAR Tractability: Analog Success Rate vs GJ071

Early structure-activity relationship (SAR) studies generated eight active analogs of GJ072, most of which retained efficacy across all three stop codons [1]. Notably, analog GJ103 (GJ103 sodium salt) incorporates an acid functionality enabling conversion to a water-soluble form, a property absent in the parent GJ072 . GJ103 sodium salt exhibits water solubility, which dramatically simplifies formulation for in vivo administration compared to the DMSO-requiring parent compound [2].

Analog success rate

Head-to-head

73% (8/11) vs 0% (0/6) for GJ071

Scaffold tractability context

Active across TGA, TAG, TAA in FC and IRIF assays

Evidence Dimension	Aqueous solubility for in vivo formulation
Target Compound Data	GJ103 sodium salt (active GJ072 analog) is water soluble
Comparator Or Baseline	Parent GJ072 (requires DMSO or co-solvent systems for solubilization)
Quantified Difference	Qualitative improvement from DMSO-required to water-soluble formulation
Conditions	In vivo animal studies; sodium salt derivative of GJ072 active core

Why This Matters

The availability of a water-soluble, active analog (GJ103 sodium salt) provides a defined path for in vivo translation studies that the parent GJ072 cannot directly support.

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source
• [2] InvivoChem. GJ072 product technical datasheet including solubility information. View Source

Radiosensitivity Rescue in A‑T Cells

Treatment of A-T patient-derived lymphoblastoid cells with GJ072 results in detectable restoration of full-length ATM protein, as quantified by ATM-ELISA [1]. This functional readout confirms that read-through at the PTC yields a translatable full-length protein product, not merely a truncated peptide or non-functional read-through artifact. GJ071 and GJ072 both induced full-length ATM protein in treated A-T cells [1].

Radiosensitivity rescue

Supporting evidence

Survival shifted from radiosensitive toward normal range

Functional ATM restoration context

AT242LA cells, 1.0 Gy, colony survival assay

Evidence Dimension	Restoration of full-length ATM protein
Target Compound Data	Detectable full-length ATM protein induced in treated A-T cells
Comparator Or Baseline	Untreated A-T cells (ATM protein completely deficient)
Quantified Difference	Qualitative induction from undetectable to detectable levels
Conditions	A-T lymphoblastoid cells treated with GJ072; protein measured by ATM-ELISA

Why This Matters

Confirms that GJ072-induced read-through produces full-length functional protein, validating its utility as a tool compound for protein restoration studies.

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source

Drug‑Likeness and BBB Penetration vs PTC124

In A-T lymphoblastoid cells (AT242LA) harboring heterozygous TGA and TAG nonsense mutations, treatment with GJ072 improved cellular radiosensitivity, as measured by colony survival assay following radiation exposure [1]. This functional rescue is a direct consequence of restored ATM kinase activity and provides a phenotypic endpoint confirming the biological relevance of GJ072-induced read-through [1].

Predicted BBB penetration

Class-level inference

Low cLogP; preliminary cerebellar penetration vs PTC124 no BBB penetration

CNS model-fit context

Computational prediction; requires in‑vivo validation

Evidence Dimension	Colony survival after radiation (functional ATM rescue)
Target Compound Data	Improved colony survival in GJ072-treated AT242LA cells post-radiation
Comparator Or Baseline	Untreated AT242LA cells (radiosensitive, reduced colony survival)
Quantified Difference	Qualitative improvement in colony survival
Conditions	AT242LA A-T cells with heterozygous TGA/TAG PTCs; colony survival assay following radiation

Why This Matters

Demonstrates that GJ072-induced ATM restoration produces a therapeutically relevant phenotypic rescue, supporting its use in functional genomic and preclinical efficacy studies.

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source

GJ072 Procurement‑Relevant Applications

A‑T Nonsense Mutation Research: Pan‑Stop‑Codon Coverage

GJ072 is optimal for experiments requiring restoration of ATM kinase function in patient-derived A-T lymphoblastoid cell lines. Its validated pan-PTC activity (TGA, TAG, TAA) enables use across diverse ATM nonsense mutation models without the mutational constraints of PTC124. Cellular tolerability up to 300 µM allows extended treatment durations necessary for protein accumulation and functional assays (e.g., ATMpSer1981 FACS, IRIF, colony survival assays). [1]

Medicinal Chemistry: Tractable Scaffold for Lead Optimization

GJ072 serves as a validated positive control compound in HTS campaigns for novel RTCs. Its discovery from a 36,000-compound screen and well-characterized activity profile across multiple PTCs and cell lines provide a reliable benchmark for hit validation and SAR studies. The documented SAR tractability (8 active analogs generated) further supports its utility as a chemical starting point for medicinal chemistry optimization. [1]

CNS‑Targeted Read‑Through: BBB Penetration Potential

GJ072 represents an attractive lead scaffold for SAR-driven analog development. The core structure supports diversification, as demonstrated by the generation of eight active analogs retaining pan-PTC activity. The identification of GJ103 sodium salt—a water-soluble derivative suitable for in vivo formulation—validates the scaffold's amenability to property-based optimization. This positions GJ072 as a strategic starting point for teams pursuing orally bioavailable or CNS-penetrant RTC development. [1]

Gene‑Context Selectivity: CDKL5 Exclusion Criterion

For in vivo studies requiring RTC activity, GJ103 sodium salt (the water-soluble active analog of GJ072) provides a practical alternative to the parent compound. Its aqueous solubility facilitates parenteral or oral formulation without complex co-solvent systems. GJ103 sodium salt retains read-through activity comparable to GJ072 and exhibits no cytotoxicity at concentrations up to 300 µM in A-T cells, supporting its use in animal models of nonsense-mediated genetic disorders.

Application

Selection Property

Validation Focus

A‑T nonsense mutation research

Pan‑stop‑codon read‑through activity

ATM kinase restoration, cytotoxicity margin at 300 µM

Medicinal chemistry lead optimization

High analog activity retention rate

Analog activity across three stop codons; water‑soluble salt form

CNS‑targeted read‑through research

Predicted BBB penetration (low cLogP)

CNS exposure confirmation in neurological disease models

CDKL5 gene‑context comparator use

Gene‑context selectivity

Absence of CDKL5 read‑through; use as comparator for non‑CDKL5 targets

• [1] Du L, Jung ME, Damoiseaux R, Completo G, Fike F, Ku JM, Nahas S, Piao C, Hu H, Gatti RA. A new series of small molecular weight compounds induce read through of all three types of nonsense mutations in the ATM gene. Mol Ther. 2013 Sep;21(9):1653-60. View Source